2-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-3-methylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C14H10ClFN2OS2/c1-18-13(19)12-11(5-6-20-12)17-14(18)21-7-8-9(15)3-2-4-10(8)16/h2-6H,7H2,1H3
• InChI Key: AHTXMJQSZAXOKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=CS2)N=C1SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C14H10ClFN2OS2
• Molecular Weight: 340.8 g/mol
• CAS No.: 1325946-48-2

Description

This compound, also known as 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one, is a unique chemical with the linear formula C24H20ClFN2OS2. It has a molecular weight of 471.019.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a thieno[3,2-d]pyrimidin-4(3H)-one core, which is a bicyclic system containing a thiophene ring fused with a pyrimidinone ring. This core is substituted with a methyl group, and a sulfanyl group linked to a 2-chloro-6-fluorobenzyl moiety.

Scientific Research Applications

Synthesis and Physicochemical Properties

Compounds similar to 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one have been synthesized to explore their physicochemical properties and biological potentials. Research by Zadorozhny et al. (2010) involved the synthesis of arylmethyl- and arylmethyl-3-methyl-substituted dihydrothieno[3,4-d]pyrimidin-4-ones, comparing their properties with isomeric thienopyrimidinones and benzo isosteres to study changes in biological activity profiles related to the sulfur atom's position Zadorozhny, A., Turov, A., & Kovtunenko, V. (2010). Chemistry of Heterocyclic Compounds, 46, 991-997.

Antitumor Activity

A study by Hafez and El-Gazzar (2017) focused on the synthesis of 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, evaluating their antitumor activities. These compounds showed potent anticancer activity against various human cancer cell lines, indicating the potential of thieno[3,2-d]pyrimidine derivatives in developing new cancer therapies Hafez, H., & El-Gazzar, A. B. A. (2017). Acta Pharmaceutica, 67, 527-542.

Drug Likeness and Molecular Docking

Mary et al. (2020) conducted a study on a novel antiviral active molecule, providing insights into its structure, drug likeness, and potential as an anti COVID-19 candidate through molecular docking against SARS-CoV-2 protein. This research underscores the importance of computational methods in identifying and optimizing drug candidates for infectious diseases Mary, S., Siddique, M. U. M., Pradhan, S., Jayaprakash, V., & James, C. (2020). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 244, 118825.

Material Science Applications

Research into the properties of aromatic polyimides derived from thiophenyl-substituted benzidines, as conducted by Tapaswi et al. (2015), demonstrates the potential application of thieno[3,2-d]pyrimidine derivatives in creating materials with high refractive indices, small birefringences, and good thermomechanical stabilities. This indicates the compound's relevance in the development of advanced materials for optical and electronic applications Tapaswi, P., Choi, M.-C., Jeong, K.-M., Ando, S., & Ha, C. (2015). Macromolecules, 48, 3462-3474.